Cas no 1154740-59-6 (2-Bromo-1-(2-hydroxy-6-methylphenyl)ethan-1-one)

• Product Name: 2-Bromo-1-(2-hydroxy-6-methylphenyl)ethan-1-one
• CAS No: 1154740-59-6
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 4963250
• Update Time: 2025-06-27

2-Bromo-1-(2-hydroxy-6-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2'-hydroxy-6'-methylacetophenone
• 2-bromo-1-(2-hydroxy-6-methylphenyl)ethan-1-one
• 2-Bromo-1-(2-hydroxy-6-methylphenyl)ethan-1-one

• Inchi： 1S/C9H9BrO2/c1-6-3-2-4-7(11)9(6)8(12)5-10/h2-4,11H,5H2,1H3
• InChI Key： LTPDWZKDAVYTKL-UHFFFAOYSA-N
• SMILES： BrCC(C1C(=CC=CC=1C)O)=O

Computed Properties

• Exact Mass: 227.97859 g/mol
• Monoisotopic Mass: 227.97859 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3
• Molecular Weight: 229.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Bromo-1-(2-hydroxy-6-methylphenyl)ethan-1-one

Introduction to 2-Bromo-1-(2-hydroxy-6-methylphenyl)ethan-1-one (CAS No. 1154740-59-6)

2-Bromo-1-(2-hydroxy-6-methylphenyl)ethan-1-one, identified by the CAS number 1154740-59-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a brominated aromatic ring and an acetyl group attached to a hydroxymethyl-substituted benzene ring, has garnered attention due to its versatile structural framework and potential applications in synthetic chemistry and drug development.

The structural motif of 2-Bromo-1-(2-hydroxy-6-methylphenyl)ethan-1-one encompasses several key functional groups that contribute to its reactivity and utility. The presence of a bromine atom at the para position relative to the hydroxyl group enhances its participation in various chemical transformations, including cross-coupling reactions, which are pivotal in modern medicinal chemistry. Additionally, the hydroxymethyl and methyl substituents on the aromatic ring introduce both hydrogen bonding potential and steric effects, influencing its interactions with biological targets.

In recent years, the pharmaceutical industry has shown increasing interest in molecules with similar structural features due to their potential as intermediates in the synthesis of bioactive compounds. The compound’s ability to serve as a precursor for more complex structures makes it valuable in the development of novel therapeutic agents. Specifically, derivatives of this molecule have been explored for their pharmacological properties, particularly in the realms of anti-inflammatory and antimicrobial applications.

One of the most compelling aspects of 2-Bromo-1-(2-hydroxy-6-methylphenyl)ethan-1-one is its role in transition-metal-catalyzed reactions. The bromine atom facilitates palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, enabling the formation of carbon-carbon bonds with precision. These reactions are fundamental in constructing complex molecular architectures, which are often required for achieving high binding affinity and selectivity in drug candidates.

Moreover, the hydroxymethyl group provides a site for further functionalization through oxidation or reduction reactions, allowing chemists to tailor the compound’s properties for specific applications. For instance, oxidation can yield an aldehyde or carboxylic acid derivative, while reduction might produce an alcohol or amine. Such modifications are crucial in fine-tuning pharmacokinetic profiles and improving drug-like characteristics.

The synthesis of 2-Bromo-1-(2-hydroxy-6-methylphenyl)ethan-1-one typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include bromination of a methyl-substituted phenol followed by condensation with an appropriate carbonyl source. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In academic research, this compound has been utilized as a building block for exploring novel heterocyclic scaffolds. By incorporating it into fused ring systems or extending its structure through additional substitutions, scientists aim to uncover new molecular entities with enhanced biological activity. Such efforts are part of broader initiatives to address unmet medical needs through innovative chemical design.

The pharmaceutical industry’s interest in 2-Bromo-1-(2-hydroxy-6-methylphenyl)ethan-1-one is also driven by its potential as a scaffold for kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, making them attractive targets for therapeutic intervention. By modifying the structure of this compound to optimize interactions with kinase active sites, researchers hope to develop potent inhibitors with therapeutic efficacy.

Recent studies have highlighted the compound’s utility in fragment-based drug discovery programs. Fragments are small molecules that bind weakly to target proteins but can be optimized through iterative chemical modifications to achieve high-affinity binding. 2-Bromo-1-(2-hydroxy-6-methylphenyl)ethan-1-one serves as an excellent starting point for such programs due to its diverse functional groups and compatibility with various chemical transformations.

The role of computational chemistry in studying 2-Bromo-1-(2-hydroxy-6-methylphenyl)ethan-1-one cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. These predictions guide experimental efforts by identifying key interaction points and optimizing lead structures before costly synthesis attempts.

Additionally, green chemistry principles have influenced the synthesis of this compound, promoting methods that minimize waste and hazardous byproducts. Catalytic processes and solvent-free reactions are being explored to enhance sustainability while maintaining high yields and purity standards required for pharmaceutical applications.

The future prospects for 2-Bromo-1-(2-hydroxy-6-methylphenyl)ethan-1-one remain promising as new synthetic strategies emerge and our understanding of its reactivity evolves. Continued research into its applications will likely uncover additional uses beyond current expectations, reinforcing its importance as a versatile intermediate in organic synthesis and drug development.